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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522

Ensuring the safe and compliant disposal of dichloroiodomethane is paramount for
environmental protection and laboratory safety. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to manage dichloroiodomethane
waste, from initial handling to final disposal, in accordance with regulatory standards.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle dichloroiodomethane with
appropriate safety measures. Always consult the Safety Data Sheet (SDS) for the specific
formulation in use.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[1][2] Work should be conducted in a well-ventilated
area or under a chemical fume hood to avoid inhalation of vapors.[1]

» Spill Management: In the event of a spill, evacuate personnel from the immediate area. Use
an inert absorbent material to contain the spill.[3] Collect the absorbed material and place it
in a sealed, properly labeled container for hazardous waste disposal. Do not allow the
chemical to enter drains or waterways, as it is very toxic to aquatic life with long-lasting
effects.[2]

Il. Waste Characterization and Segregation
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Dichloroiodomethane is a halogenated organic compound and must be treated as hazardous
waste.[4][5][6][7] Proper characterization and segregation are the first steps in the disposal
process.

o Waste Identification: All waste containing dichloroiodomethane must be clearly labeled as
"Hazardous Waste" and include the chemical name and concentration.

o Segregation: Do not mix dichloroiodomethane waste with non-halogenated solvents or
other incompatible waste streams.[6] Keep it in a dedicated, closed container.[8]

lll. Step-by-Step Disposal Procedure

» Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting dichloroiodomethane waste. The container must be in good condition and have a
secure lid.[8]

» Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is
added. The label must include:

The words "Hazardous Waste"

[¢]

o

The full chemical name: "Dichloroiodomethane"

o

The concentration and composition of the waste

The date of accumulation

[¢]

e Accumulation: Store the waste container in a designated satellite accumulation area (SAA)
at or near the point of generation.[8] The container must be kept closed at all times except
when adding waste.[8]

o Disposal Request: Once the container is full or the project is complete, arrange for disposal
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor. Do not dispose of dichloroiodomethane down the
drain or in regular trash.[2][3]

» Record Keeping: Maintain accurate records of the amount of dichloroiodomethane waste
generated and its disposal date.
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IV. Regulatory Considerations

The disposal of halogenated compounds like dichloroiodomethane is regulated by agencies
such as the Environmental Protection Agency (EPA). Land disposal of hazardous waste
containing halogenated organic compounds is restricted.[4] Dichloroiodomethane falls under
the category of spent halogenated solvents, which have specific EPA hazardous waste codes

(e.g., FOO1, F002).[9]

Parameter

Regulatory Guideline/Data Reference

EPA Waste Codes

F001, FO02 (for spent

halogenated solvents)

[9]

Land Disposal Restrictions

Prohibited for hazardous
wastes containing halogenated  [4]

organic compounds.

Aquatic Toxicity

Very toxic to aquatic life with 2]
long lasting effects.

V. Dichloroiodomethane Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

dichloroiodomethane waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://pcb.illinois.gov/documents/dsweb/Get/Rendition-57663/unknown
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pcb.illinois.gov/documents/dsweb/Get/Rendition-57663/unknown
https://www.dcchemicals.com/msds/MSDS_DC40687.html
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(Dichloroiodomethane)

Wear Appropriate PPE

Select & Label Contain Spill with
Hazardous Waste Container Inert Absorbent

Collect and Containerize
Spill Debris as
Hazardous Waste

Segregate from
Non-Halogenated Waste

Store in Designated SAA
(Keep Container Closed)

Request Disposal via EHS
or Licensed Contractor

Final Disposal at
Approved Facility

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b121522?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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